Cas no 2580094-43-3 (ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate)

• Product Name: ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate
• CAS No: 2580094-43-3
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 5657685
• PubChem ID: 165891290
• Update Time: 2025-08-05

ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate
• 2580094-43-3
• EN300-27723975

• Inchi： 1S/C8H13F2NO3/c1-2-13-7(12)6-3-5(4-11-6)14-8(9)10/h5-6,8,11H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： RONOVAIWHLYHFK-RITPCOANSA-N
• SMILES： FC(O[C@H]1CN[C@H](C(=O)OCC)C1)F

Computed Properties

• Exact Mass: 209.08634960g/mol
• Monoisotopic Mass: 209.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate

Ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate: A Comprehensive Overview

Ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate, with CAS No. 2580094-43-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and chemical synthesis. The molecule's structure includes a pyrrolidine ring with specific stereochemical configurations at the 2S and 4R positions, a difluoromethoxy group attached to the 4-position, and an ethyl ester group at the 2-position. These features contribute to its intriguing chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. Ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. The incorporation of a difluoromethoxy group introduces unique electronic and steric effects, which can enhance the compound's bioactivity and selectivity. Researchers have explored its interactions with various biological systems, including enzyme inhibition assays and cell-based models, to assess its potential as a drug candidate.

The synthesis of ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate involves a series of intricate organic reactions that require precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the difluoromethoxy group via nucleophilic substitution or other suitable methods. The stereochemical configuration at the 2S and 4R positions is critical for achieving the desired biological activity, making this compound a prime example of how stereochemistry plays a pivotal role in drug design.

One of the most promising applications of this compound lies in its potential as a chiral building block for constructing complex molecules. Its stereochemically defined structure makes it an ideal precursor for synthesizing other bioactive compounds with specific configurations. Additionally, the presence of an ethyl ester group provides opportunities for further functionalization through ester exchange reactions or other transformations.

Recent advancements in computational chemistry have enabled researchers to model the interactions of ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate with various biological targets at an atomic level. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For instance, molecular docking simulations have revealed that the difluoromethoxy group plays a crucial role in stabilizing interactions within enzyme active sites.

In conclusion, ethyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and stereochemistry make it a valuable asset in drug discovery efforts, while its synthetic versatility opens up new avenues for chemical innovation. As research continues to uncover its full range of properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and pharmacology.